Cas no 15825-92-0 (Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo-)

Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo- structure
15825-92-0 structure
Product Name:Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo-
CAS No:15825-92-0
MF:C11H9Br
MW:221.093162298203
CID:1336073
PubChem ID:12343160
Update Time:2025-04-20

Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 2-bromo-
    • 7-bromobicyclo[4.4.1]undeca-1,3,5,7,9-pentaene
    • DTXSID30492393
    • WPTHZLXIKXGKSB-UHFFFAOYSA-
    • InChI=1/C11H9Br/c12-11-7-3-5-9-4-1-2-6-10(11)8-9/h1-7H,8H2
    • 15825-92-0
    • 2-bromo-1,6-methano[10]annulene
    • Inchi: 1S/C11H9Br/c12-11-7-3-5-9-4-1-2-6-10(11)8-9/h1-7H,8H2
    • InChI Key: WPTHZLXIKXGKSB-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=CC=CC=C1C2

Computed Properties

  • Exact Mass: 219.98877
  • Monoisotopic Mass: 219.98876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD